Cas no 22410-58-8 (2-Propenenitrile,2,3-dichloro-)

• Product Name: 2-Propenenitrile,2,3-dichloro-
• CAS No: 22410-58-8
• MF: C₃HCl₂N
• MW: 121.952738523483
• MDL: MFCD00800970
• CID: 266798
• PubChem ID: 2733093
• Update Time: 2025-05-20

2-Propenenitrile,2,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,2,3-dichloro-
• (Z)-2,3-dichloroprop-2-enenitrile
• 2,3-Dichloroacrylonitrile
• 2-Propenenitrile,2,3-dichloro
• ACRYLONITRILE,2,3-DICHLORO
• EINECS 244-964-2
• sGXDBHbqBSKSpQH
• TL 236
• (Z)-2, 3-dichloroprop-2-enenitrile
• cis-2,3-dichloroacrylonitrile
• MFCD00800970
• 2-Propenenitrile, 2,3-dichloro-
• Acrylonitrile, alpha,beta-dichloro-
• SCHEMBL9471501
• 22410-58-8
• ACRYLONITRILE, 2,3-DICHLORO-

• MDL： MFCD00800970
• Inchi： 1S/C3HCl2N/c4-1-3(5)2-6/h1H/b3-1-
• InChI Key： NDWDVOQVCRKCDJ-IWQZZHSRSA-N
• SMILES： Cl/C(/C#N)=C\Cl

Computed Properties

• Exact Mass: 120.94900
• Monoisotopic Mass: 120.9486044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.6093 (rough estimate)
• Boiling Point: 50-52 °C (50 mmHg)
• Refractive Index: 1.484-1.486
• PSA: 23.79000
• LogP: 1.82898
• Solubility: Not available

2-Propenenitrile,2,3-dichloro- Security Information

• Hazard Category Code： 40-36/37/38-23/24/25-11
• Safety Instruction： 45-36/37/39-26-16
• Hazardous Material Identification：
• Risk Phrases：R40; R36/37/38; R23/24/25; R11

Additional information on 2-Propenenitrile,2,3-dichloro-

2-Propenenitrile, 2,3-dichloro- (CAS No. 22410-58-8): A Comprehensive Overview

2-Propenenitrile, 2,3-dichloro-, also known by its CAS registry number 22410-58-8, is a versatile organic compound with significant applications across various industries. This compound is a derivative of propenenitrile, characterized by the presence of two chlorine atoms at the 2 and 3 positions of the molecule. Its chemical structure makes it highly reactive and suitable for a wide range of chemical transformations. Recent advancements in synthetic chemistry have further enhanced our understanding of its properties and potential uses.

The molecular formula of 2-Propenenitrile, 2,3-dichloro- is C3HCl2N, with a molecular weight of approximately 140.96 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 75°C. Its density is 1.4 g/cm³, making it heavier than water. These physical properties make it ideal for use in various industrial processes where precise control over reactivity and solubility is required.

One of the most notable applications of 2-Propenenitrile, 2,3-dichloro- is in the synthesis of specialty chemicals and intermediates for pharmaceuticals. Recent studies have highlighted its role in the production of bioactive compounds with potential therapeutic applications. For instance, researchers have explored its use in the synthesis of anticancer agents and antimicrobial compounds, leveraging its unique reactivity to create complex molecular architectures.

In addition to its role in drug discovery, 2-Propenenitrile, 2,3-dichloro- is also widely used in the production of agrochemicals and industrial materials. Its ability to undergo nucleophilic addition reactions makes it a valuable intermediate in the synthesis of pesticides and herbicides. Furthermore, advancements in catalytic processes have enabled more efficient production methods, reducing costs and environmental impact.

From an environmental perspective, understanding the fate and behavior of CAS No. 22410-58-8 in natural systems is crucial. Recent environmental studies have focused on its degradation pathways under various conditions, such as aerobic and anaerobic biodegradation. These studies have revealed that the compound can undergo rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts.

Looking ahead, the demand for CAS No. 22410-58-8 is expected to grow due to its increasing use in advanced materials science and green chemistry applications. Researchers are actively exploring ways to enhance its sustainability profile by developing eco-friendly synthesis routes and recycling methods.

In conclusion, CAS No. 22410-58-8 (2-Propenenitrile, 2,3-dichloro) remains a pivotal compound in modern chemistry, offering diverse applications across multiple sectors. With ongoing research uncovering new avenues for its use and improving its environmental compatibility, this compound continues to play a vital role in driving innovation and progress in the chemical industry.